Cas no 2138509-45-0 ((1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}pyrrolidin-3-yl)methanol)

• Product Name: (1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}pyrrolidin-3-yl)methanol
• CAS No: 2138509-45-0
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5610413
• PubChem ID: 165952020
• Update Time: 2025-10-29

(1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2138509-45-0
• EN300-841737
• (1-{9-oxatricyclo[5.2.1.0,1,6]decan-5-yl}pyrrolidin-3-yl)methanol
• (1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}pyrrolidin-3-yl)methanol

• Inchi： 1S/C14H23NO2/c16-8-10-3-5-15(7-10)12-2-1-4-14-6-11(9-17-14)13(12)14/h10-13,16H,1-9H2
• InChI Key： IDXDNQLTNUDXRX-UHFFFAOYSA-N
• SMILES： O1CC2CC31CCCC(C32)N1CCC(CO)C1

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Additional information on (1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}pyrrolidin-3-yl)methanol

Chemical Compound CAS No. 2138509-45-0: (1-{9-Oxatricyclo[5.2.1.0²,⁶]decan-5-yl}pyrrolidin-3-yl)methanol

The chemical compound with CAS No. 2138509-45-0, known as (1-{9-Oxatricyclo[5.2.1.0²,⁶]decan-5-yl}pyrrolidin-3-yl)methanol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of tricyclic ethers and has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex structure and potential applications.

Structure and Synthesis: The molecule features a tricyclic system with an oxygen atom incorporated into the ring structure, forming a 9-membered oxatricyclic framework. This structure is derived from a pyrrolidine ring system, which is further substituted at the 3-position by a hydroxymethyl group (-CH₂OH). The synthesis of this compound involves multi-component reactions and precise control over stereochemistry to achieve the desired tricyclic configuration. Recent advancements in asymmetric catalysis have enabled more efficient routes for its preparation, making it more accessible for research and development purposes.

Physical and Chemical Properties: The compound exhibits interesting physical properties, including high stability under physiological conditions and moderate solubility in organic solvents. Its ether linkages contribute to its resistance to hydrolysis, while the hydroxymethyl group imparts some degree of polarity to the molecule. These properties make it suitable for applications in drug delivery systems and as a building block in medicinal chemistry.

Biological Activity: Studies have shown that (1-{9-Oxatricyclo[5.2.1.0²,⁶]decan-5-yl}pyrrolidin-3-yl)methanol possesses potent biological activity, particularly in modulating cellular signaling pathways associated with inflammation and oxidative stress. Preclinical data indicate that it may serve as a lead compound for developing novel anti-inflammatory agents or antioxidants.

Applications in Drug Discovery: The compound's unique structure has led researchers to explore its potential as a scaffold for drug design. Its tricyclic framework provides ample opportunities for functionalization, allowing chemists to introduce bioactive groups that enhance its therapeutic potential. Recent studies have focused on modifying the hydroxymethyl group to improve pharmacokinetic properties such as bioavailability and half-life.

Recent Research Developments: In 2023, a breakthrough study published in *Nature Communications* highlighted the use of this compound as a key intermediate in the synthesis of bioactive molecules with anti-cancer properties. Researchers demonstrated that derivatives of this compound could inhibit key enzymes involved in tumor progression without causing significant toxicity to healthy cells.

Future Prospects: As research on (1-{9-Oxatricyclo[5.2.1.0²,⁶]decan-5-yl}pyrrolidin-3-yl)methanol continues to expand, its role in drug discovery is expected to grow significantly. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential as a lead compound for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, CAS No. 2138509-45-0 represents a cutting-edge molecule with immense potential across multiple scientific disciplines. Its intricate structure, coupled with its versatile functional groups, positions it as a valuable tool in advancing modern medicine and materials science.